Cas no 1501943-06-1 (Trigothysoid L)

• Product Name: Trigothysoid L
• CAS No: 1501943-06-1
• Molecular Formula: C₃₈H₄₂O₁₁
• Molecular Weight: 0
• CID: 4742440
• PubChem ID: 162908752

Trigothysoid L Properties

Names and Identifiers

• AKOS040763219
• Trigothysoid L
• 1501943-06-1

• InChIKey： WNPJCCBGGBXPSC-UHFFFAOYSA-N
• Inchi： InChI=1S/C38H42O11/c1-19(2)36-29-21(4)35(42)26-18-20(3)28(43-22(5)39)37(26)33(45-32(41)24-14-10-8-11-15-24)34(7,48-37)30(44-23(6)40)27(35)31(36)47-38(46-29,49-36)25-16-12-9-13-17-25/h8-17,20-21,26-31,33,42H,1,18H2,2-7H3
• SMILES： CC1CC2C3(OC(C)(C3OC(=O)c3ccccc3)C(OC(C)=O)C3C4OC5(OC(C(C)C23O)C4(O5)C(C)=C)c2ccccc2)C1OC(C)=O |TLB:29:28:24.25:34|

Computed Properties

• Exact Mass: 674.27271215g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 9
• Monoisotopic Mass: 674.27271215g/mol
• Heavy Atom Count: 49
• Complexity: 1420
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 136Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Rhamnofolane and daphnane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Rhamnofolane and daphnane diterpenoids